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Compound of Interest

Compound Name: Phthalazine, 6-(1-methylethyl)-

Cat. No.: B3395013

A comprehensive search of scientific literature and publicly available data reveals a significant
gap in the understanding of the synergistic effects of 6-isopropylphthalazine with other agents.
At present, there are no published studies detailing its combined action with other compounds,
nor is there specific data on its biological activities that would suggest potential synergistic
interactions.

While the broader class of phthalazine derivatives has been investigated for a variety of
pharmacological activities, including potential applications in oncology, information regarding
the specific compound 6-isopropylphthalazine is limited to its chemical identity.

Chemical and Physical Properties

Basic information for 6-isopropylphthalazine is available in chemical databases.

Property Value
Molecular Formula Ci11H12N2
Molecular Weight 172.23 g/mol
CAS Number 122882-99-9

This lack of biological and pharmacological data prevents a comparative analysis of its
synergistic potential.
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General Methodologies for Assessing Synergy

Should data on the biological activity of 6-isopropylphthalazine become available in the future,
researchers could employ established methodologies to investigate its potential synergistic
effects with other agents. The following diagram outlines a general workflow for assessing such

interactions.
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Data Analysis
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 To cite this document: BenchChem. [Synergistic Effects of 6-Isopropylphthalazine with Other
Agents: A Review of Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3395013#synergistic-effects-of-6-
isopropylphthalazine-with-other-agents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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